N-methyl-2-(2-methyl-1H-benzimidazol-5-yl)-N-(1-pyridin-3-ylpropyl)acetamide

• IUPAC Name: N-methyl-2-(2-methyl-3H-benzimidazol-5-yl)-N-(1-pyridin-3-ylpropyl)acetamide
• InChI: InChI=1S/C19H22N4O/c1-4-18(15-6-5-9-20-12-15)23(3)19(24)11-14-7-8-16-17(10-14)22-13(2)21-16/h5-10,12,18H,4,11H2,1-3H3,(H,21,22)
• InChI Key: FLQUWPBGDSRMCO-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CN=CC=C1)N(C)C(=O)CC2=CC3=C(C=C2)N=C(N3)C
• Molecular Formula: C19H22N4O
• Molecular Weight: 322.4 g/mol

Description

N-methyl-2-(2-methyl-1H-benzimidazol-5-yl)-N-(1-pyridin-3-ylpropyl)acetamide, also known as MMB or MMB-2201, is a synthetic cannabinoid that has gained attention in the scientific community due to its potential therapeutic applications. It was first synthesized in 2014 and has since been used in various studies to investigate its mechanism of action and physiological effects.

Mechanism of Action

N-methyl-2-(2-methyl-1H-benzimidazol-5-yl)-N-(1-pyridin-3-ylpropyl)acetamide-2201 acts as a potent agonist of the cannabinoid receptors CB1 and CB2. It binds to these receptors and activates them, leading to a range of physiological effects. The exact mechanism of action is not fully understood, but it is thought to involve the modulation of neurotransmitter release and the inhibition of calcium channels.
Biochemical and Physiological Effects:
N-methyl-2-(2-methyl-1H-benzimidazol-5-yl)-N-(1-pyridin-3-ylpropyl)acetamide-2201 has been shown to have a range of biochemical and physiological effects, including the modulation of pain perception, appetite, and mood. It has also been shown to have neuroprotective effects, which make it a potential therapeutic agent for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-methyl-2-(2-methyl-1H-benzimidazol-5-yl)-N-(1-pyridin-3-ylpropyl)acetamide-2201 in lab experiments is its potency and selectivity for the cannabinoid receptors. This makes it a useful tool for studying the endocannabinoid system and its role in various physiological processes. However, one limitation of using N-methyl-2-(2-methyl-1H-benzimidazol-5-yl)-N-(1-pyridin-3-ylpropyl)acetamide-2201 is its potential for abuse and dependence, which must be taken into account when designing experiments.

Future Directions

There are many potential future directions for research on N-methyl-2-(2-methyl-1H-benzimidazol-5-yl)-N-(1-pyridin-3-ylpropyl)acetamide-2201. One area of interest is its potential therapeutic applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of interest is its potential for use in pain management and the treatment of other conditions such as epilepsy and anxiety disorders. Further research is needed to fully understand the mechanism of action and potential therapeutic applications of N-methyl-2-(2-methyl-1H-benzimidazol-5-yl)-N-(1-pyridin-3-ylpropyl)acetamide-2201.

Synthesis Methods

N-methyl-2-(2-methyl-1H-benzimidazol-5-yl)-N-(1-pyridin-3-ylpropyl)acetamide-2201 can be synthesized using a multistep process that involves the reaction of 2-methyl-1H-benzimidazole with 1-bromo-3-chloropropane to form a key intermediate. This intermediate is then reacted with N-methyl-N-(pyridin-3-yl)propylamine and acetic anhydride to produce N-methyl-2-(2-methyl-1H-benzimidazol-5-yl)-N-(1-pyridin-3-ylpropyl)acetamide-2201.

Scientific Research Applications

N-methyl-2-(2-methyl-1H-benzimidazol-5-yl)-N-(1-pyridin-3-ylpropyl)acetamide-2201 has been studied for its potential therapeutic applications in various fields, including neuroscience, pharmacology, and toxicology. It has been shown to have potent cannabinoid receptor agonist activity, which makes it a useful tool for studying the endocannabinoid system.